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Get Quote

Introduction
ERthermAC is a fluorescent probe designed for the real-time monitoring of temperature

fluctuations within the endoplasmic reticulum (ER) of living cells. This BODIPY-based dye

exhibits high specificity for the ER and displays a temperature-dependent fluorescence

intensity, making it a valuable tool for studying cellular thermogenesis. As the temperature of

the ER increases, the fluorescence intensity of ERthermAC decreases.[1][2] This property

allows for the qualitative and quantitative assessment of heat production in response to various

stimuli. ERthermAC is characterized by its excellent cell permeability, low cytotoxicity, and high

photostability, rendering it suitable for prolonged live-cell imaging experiments.[3][4] These

application notes provide a comprehensive protocol for the use of ERthermAC at a

concentration of 250 nM for live cell imaging applications in research, drug discovery, and

diagnostics.

Quantitative Data Summary
The following table summarizes the key optical and physical properties of the ERthermAC dye.
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Property Value Reference

Excitation Maximum 565 nm [3][5]

Emission Maximum 590 nm [3][5]

Recommended Working

Concentration
250 nM [1]

Temperature Sensitivity -1.07%/°C (18.1°C to 35.0°C) [2]

-4.76%/°C (35.7°C to 42.8°C) [2]

Localization Endoplasmic Reticulum [2][6]

Signaling Pathways
ERthermAC is frequently utilized to monitor thermogenesis induced by various

pharmacological agents. Two commonly used inducers are isoproterenol and forskolin, which

both act to increase intracellular cyclic adenosine monophosphate (cAMP) levels, albeit

through different mechanisms. The subsequent activation of Protein Kinase A (PKA) initiates a

signaling cascade that culminates in increased cellular metabolism and heat production.
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Figure 1: Signaling pathway for isoproterenol and forskolin-induced thermogenesis.
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Experimental Protocols
This section provides a detailed protocol for staining live cells with 250 nM ERthermAC and

subsequent imaging to monitor changes in ER temperature.

Materials
ERthermAC dye

Dimethyl sulfoxide (DMSO), anhydrous

Live cell imaging medium (e.g., phenol red-free DMEM)

Phosphate-buffered saline (PBS)

Cells of interest

Black, clear-bottom imaging plates or dishes

Fluorescence microscope with appropriate filter sets (e.g., TRITC or similar) and

environmental chamber

Reagent Preparation
ERthermAC Stock Solution (1 mM): Prepare a 1 mM stock solution of ERthermAC in

anhydrous DMSO.

ERthermAC Working Solution (250 nM): On the day of the experiment, dilute the 1 mM

ERthermAC stock solution to a final working concentration of 250 nM in pre-warmed, serum-

free live cell imaging medium.

Experimental Workflow
The following diagram outlines the general workflow for a live cell imaging experiment using

ERthermAC.
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Figure 2: General experimental workflow for ERthermAC live cell imaging.
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Detailed Staining Protocol for Adherent Cells
Cell Seeding: Seed cells on a black, clear-bottom imaging plate or dish at an appropriate

density to achieve 70-80% confluency on the day of the experiment. Allow the cells to adhere

and grow for 24-48 hours in a 37°C, 5% CO₂ incubator.

Dye Loading:

Aspirate the culture medium from the cells.

Wash the cells once with pre-warmed PBS.

Add the 250 nM ERthermAC working solution to the cells, ensuring the entire surface is

covered.

Incubate the cells for 20-30 minutes at 37°C and 5% CO₂.[1]

Washing:

Aspirate the ERthermAC working solution.

Wash the cells twice with pre-warmed, phenol red-free imaging medium.[7]

Imaging:

Add fresh, pre-warmed, phenol red-free imaging medium to the cells.

Place the imaging plate or dish on the microscope stage within an environmental chamber

maintained at 37°C and 5% CO₂.

Allow the cells to equilibrate for at least 10 minutes before imaging.

Acquire baseline fluorescence images.

Add the desired stimulus (e.g., isoproterenol, forskolin) and immediately begin time-lapse

imaging.

Capture images at regular intervals for the desired duration of the experiment.
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Data Analysis
The change in ER temperature is inversely proportional to the fluorescence intensity of

ERthermAC. Data analysis typically involves quantifying the mean fluorescence intensity of

individual cells or regions of interest over time. A decrease in fluorescence intensity indicates

an increase in temperature. The relative change in fluorescence can be calculated and plotted

to visualize the thermogenic response.

Troubleshooting
Issue Possible Cause Solution

Low fluorescence signal Insufficient dye loading
Increase incubation time up to

45 minutes.

Low dye concentration
Ensure the final working

concentration is 250 nM.

High background fluorescence Incomplete washing
Wash cells an additional time

with imaging medium.

Phenol red in the medium
Use phenol red-free imaging

medium.

Phototoxicity or

photobleaching
Excessive light exposure

Reduce the excitation light

intensity and/or exposure time.

Increase the interval between

image acquisitions.

No change in fluorescence

after stimulus
Cells are not responsive

Use a positive control known to

induce thermogenesis in your

cell type (e.g., FCCP).

Insufficient stimulus

concentration

Optimize the concentration of

the stimulus.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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